1-(2-methoxyethyl)-5-(1,2-oxazinan-2-ylcarbonyl)-2-piperidinone

• IUPAC Name: 1-(2-methoxyethyl)-5-(oxazinane-2-carbonyl)piperidin-2-one
• InChI: InChI=1S/C13H22N2O4/c1-18-9-7-14-10-11(4-5-12(14)16)13(17)15-6-2-3-8-19-15/h11H,2-10H2,1H3
• InChI Key: CXHNTKDCRATALP-UHFFFAOYSA-N
• Canonical SMILES: COCCN1CC(CCC1=O)C(=O)N2CCCCO2
• Molecular Formula: C13H22N2O4
• Molecular Weight: 270.32 g/mol

Description

1-(2-methoxyethyl)-5-(1,2-oxazinan-2-ylcarbonyl)-2-piperidinone is a chemical compound that has gained significant attention in the field of scientific research. It is commonly referred to as MOPEC and is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP).

Mechanism of Action

MOPEC acts as a competitive inhibitor of 1-(2-methoxyethyl)-5-(1,2-oxazinan-2-ylcarbonyl)-2-piperidinone by binding to the catalytic domain of the enzyme. This prevents the enzyme from repairing DNA damage, leading to the accumulation of DNA damage and ultimately cell death. MOPEC has also been shown to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
MOPEC has been shown to have a wide range of biochemical and physiological effects. In addition to its role as a 1-(2-methoxyethyl)-5-(1,2-oxazinan-2-ylcarbonyl)-2-piperidinone inhibitor, it has been shown to modulate the activity of various signaling pathways, including the NF-κB pathway, which is involved in inflammation. MOPEC has also been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

MOPEC has several advantages for lab experiments, including its high potency and specificity for 1-(2-methoxyethyl)-5-(1,2-oxazinan-2-ylcarbonyl)-2-piperidinone inhibition. It is also relatively easy to synthesize and has good stability. However, MOPEC has some limitations, including its low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on MOPEC. One area of interest is the development of more potent and selective 1-(2-methoxyethyl)-5-(1,2-oxazinan-2-ylcarbonyl)-2-piperidinone inhibitors based on the structure of MOPEC. Another area of interest is the investigation of the anti-inflammatory and neuroprotective effects of MOPEC. Additionally, the potential use of MOPEC in combination with other therapies for cancer treatment is an area of active research. Finally, the development of new methods for the delivery of MOPEC to target tissues is an area of ongoing investigation.

Synthesis Methods

The synthesis of MOPEC involves the reaction of 2-methoxyethylamine with 2-piperidone in the presence of triethylamine. The resulting compound is then reacted with phosgene to form the oxazinane ring. The final step involves the reaction of the oxazinane ring with isocyanate to form MOPEC.

Scientific Research Applications

MOPEC has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been shown to be a potent inhibitor of 1-(2-methoxyethyl)-5-(1,2-oxazinan-2-ylcarbonyl)-2-piperidinone, which is an enzyme involved in DNA repair and cell death. Inhibition of 1-(2-methoxyethyl)-5-(1,2-oxazinan-2-ylcarbonyl)-2-piperidinone leads to the accumulation of DNA damage and ultimately cell death. MOPEC has been shown to enhance the effectiveness of chemotherapy and radiation therapy in cancer treatment. It has also been studied for its anti-inflammatory and neuroprotective effects.